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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663 Get Quote

Technical Support Center: Sodium Thiosulfate
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with sodium

thiosulfate solutions.

Frequently Asked Questions (FAQs)
Q1: Why is sodium carbonate added to sodium thiosulfate solutions?

Sodium carbonate is added to sodium thiosulfate solutions to ensure their stability.[1][2]

Sodium thiosulfate is prone to decomposition in acidic conditions, which can be caused by

dissolved carbon dioxide from the atmosphere forming carbonic acid in the solution.[3] This

decomposition results in the formation of elemental sulfur, which appears as a precipitate, and

sulfur dioxide gas.[3][4] The addition of sodium carbonate makes the solution slightly alkaline,

typically raising the pH to a range of 9.0 to 9.5, which prevents this acid-catalyzed

decomposition and enhances the shelf-life of the solution.[5]

Q2: What are the signs of decomposition in a sodium thiosulfate solution?

The most common indicator of decomposition is the appearance of a milky or cloudy

precipitate, which is elemental sulfur.[3] You may also notice a faint odor of sulfur dioxide. A
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solution that is not clear should be discarded as its concentration is no longer reliable for

analytical work.

Q3: Can other substances be used to stabilize sodium thiosulfate solutions?

While sodium carbonate is the most common and cost-effective stabilizer, other buffering

agents can be used. For instance, some protocols suggest the use of sodium hydroxide or

borate buffers to maintain an alkaline pH.[5][6] However, for most standard laboratory

applications, sodium carbonate is sufficient.

Q4: How much sodium carbonate should be added?

The amount of sodium carbonate required is generally small. The table below summarizes

typical quantities used in the preparation of sodium thiosulfate solutions of various

concentrations.

Concentration of
Sodium Thiosulfate
Solution

Amount of Sodium
Thiosulfate

Amount of Sodium
Carbonate

Final Volume

0.1 M
~25 g of

Na₂S₂O₃·5H₂O
~0.2 g 1000 mL

0.02 N (0.02 M)
~5.2 g of

Na₂S₂O₃·5H₂O
~40 mg (0.04 g) 1000 mL

Data compiled from multiple sources.[1][7][8]

Troubleshooting Guide
Issue 1: My sodium thiosulfate solution has turned cloudy.

Cause: The cloudiness is likely due to the precipitation of elemental sulfur, a sign of solution

decomposition. This occurs when the solution becomes acidic.

Solution:

Discard the cloudy solution.
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When preparing a new solution, ensure you use recently boiled and cooled deionized or

distilled water to minimize dissolved carbon dioxide.

Add the recommended amount of sodium carbonate to raise the pH and stabilize the

solution.

Store the solution in a tightly sealed, preferably amber-colored glass bottle to protect it

from light and atmospheric carbon dioxide.[8][9]

Issue 2: The concentration of my standardized sodium thiosulfate solution changes over time.

Cause: A gradual change in concentration can be due to slow decomposition, even with a

stabilizer, or bacterial action. Certain bacteria can metabolize thiosulfate ions.

Solution:

For high-precision work, it is best to standardize the sodium thiosulfate solution shortly

before use.

Store the solution in a refrigerator to slow down potential bacterial growth.[6]

Ensure the solution is well-mixed before each use, as concentration gradients can form.[6]

Issue 3: I'm seeing inconsistent results in my iodometric titrations.

Cause: Inconsistent titration results can stem from an unstable sodium thiosulfate solution,

improper standardization, or issues with the titration procedure itself. Titrations with sodium

thiosulfate are best conducted in a pH range of 5-9.[3]

Solution:

Verify the clarity of your sodium thiosulfate solution. If it is cloudy, prepare a fresh batch.

Re-standardize your solution using a primary standard such as potassium dichromate or

potassium iodate.

During the titration, ensure rapid and adequate stirring to promote a swift reaction, which

minimizes acid-accelerated decomposition of the thiosulfate.[3]
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Experimental Protocols
Preparation of 0.1 M Sodium Thiosulfate Solution

Weighing: Accurately weigh approximately 24.8 grams of sodium thiosulfate pentahydrate
(Na₂S₂O₃·5H₂O).[1]

Dissolution: Transfer the weighed solid into a 1000 mL volumetric flask. Add about 800 mL of

freshly boiled and cooled distilled water and swirl to dissolve the crystals.[10]

Stabilization: Add approximately 0.2 grams of sodium carbonate to the solution.[1][7]

Dilution and Mixing: Once the solids are fully dissolved, dilute the solution to the 1000 mL

mark with the boiled and cooled distilled water. Stopper the flask and mix thoroughly by

inverting it multiple times. It is advisable to let the solution stand for at least an hour before

standardization.[7]

Standardization of 0.1 M Sodium Thiosulfate Solution with Potassium Dichromate

Preparation of Primary Standard: Accurately weigh about 0.21 g of dried primary standard

grade potassium dichromate (K₂Cr₂O₇) and dissolve it in 100 mL of distilled water in a 500

mL glass-stoppered conical flask.[7]

Reaction Initiation: To the potassium dichromate solution, add 3 g of potassium iodide (KI), 2

g of sodium bicarbonate (NaHCO₃), and 5 mL of concentrated hydrochloric acid (HCl).[7]

Swirl the flask gently to mix and let it stand in the dark for 10 minutes to allow for the

complete liberation of iodine.[7][8]

Titration: Titrate the liberated iodine with your prepared sodium thiosulfate solution until the

solution turns a yellowish-green color.[7]

Indicator Addition: Add 3 mL of starch indicator solution. The solution should turn a deep blue

color.[7]

Endpoint Determination: Continue the titration dropwise with the sodium thiosulfate solution

until the blue color is discharged and the solution becomes colorless.[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b104663?utm_src=pdf-body
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/sodium-thiosulphate-pdf.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://tech-publish.com/preparation-0-02-n-sodium-thiosulfate-usp/
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: Calculate the molarity of the sodium thiosulfate solution based on the mass of

potassium dichromate used and the volume of titrant consumed.

Visualizations

Unstabilized Solution

Stabilized Solution

Na₂S₂O₃ Solution

Decomposition

CO₂ (from air) H₂CO₃ (Carbonic Acid)dissolves in H₂O H⁺ (Acidic Condition)
catalyzes

S (Sulfur Precipitate)

SO₂ (Sulfur Dioxide Gas)

Add Na₂CO₃ OH⁻ (Alkaline Condition) H⁺
neutralizes Stable Na₂S₂O₃ Solution

Click to download full resolution via product page

Caption: Chemical pathway showing the stabilization of sodium thiosulfate solution by sodium

carbonate.
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Start: Issue with Na₂S₂O₃ Solution

Is the solution cloudy or hazy?

Solution has decomposed. Discard and prepare a new, stabilized solution.

Yes

Are titration results inconsistent?

No

Issue Resolved

Re-standardize the solution. Ensure proper mixing and titration pH (5-9).

Yes

Is the concentration decreasing over time?

No

Store solution in a cool, dark, and tightly sealed container. Standardize before critical use.

Yes

No

Click to download full resolution via product page

Caption: A troubleshooting workflow for common issues with sodium thiosulfate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

